molecular formula C22H20ClNO4 B4059445 4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate

4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate

Cat. No. B4059445
M. Wt: 397.8 g/mol
InChI Key: DWVBHWLSDSIQTM-UHFFFAOYSA-N
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Description

4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate, also known as DREADD (Designer Receptor Exclusively Activated by Designer Drugs), is a synthetic molecule that has been developed for use in scientific research. This molecule is a modified form of a G protein-coupled receptor, which is a type of protein that is involved in the transmission of signals within cells. The DREADD molecule has been engineered to respond only to a specific type of chemical, allowing researchers to control the activity of specific cells in the body.

Scientific Research Applications

Molecular and Supramolecular Structures

The molecular and supramolecular structures of compounds related to 4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate have been explored. For example, the molecular and supramolecular structures of 2-(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)phenyl acetate and its para isomer were studied, revealing insights into the torsion angles and twist of the acetoxy group relative to the benzene ring. These findings contribute to understanding the structural dynamics of such compounds (Trujillo-Ferrara et al., 2006).

Synthesis and Crystal Structures

The synthesis and crystal structures of related compounds have been extensively studied. For instance, chalcone derivatives including 2E)-1-(4-fluorophenyl)-3-[4-(propan-2-yl) phenyl] prop-2-en-1-one were synthesized, highlighting the dihedral angle between terminal rings and intra-molecular hydrogen bonding. Such studies provide valuable information on the synthesis process and structural properties of similar compounds (Salian et al., 2018).

Phototransformation Studies

Research on the phototransformation of dichlorophen, a related compound, in the aqueous phase has been conducted. This includes the formation of various products under different conditions, contributing to the understanding of the behavior of similar compounds under photolysis (Mansfield & Richard, 1996).

Novel Water Soluble Derivatives

Innovative water-soluble derivatives of similar compounds have been synthesized for potential applications. For example, a water-soluble phthalimide derivative of acetaminophen was developed, demonstrating the feasibility of creating water-soluble forms of related compounds, which could have various applications (Reddy et al., 2013).

Advanced Oxidation Processes

Studies have been conducted on advanced oxidation processes using related compounds. For example, the degradation of 2,4-dichlorophenoxyacetic acid via Fe3+/H2O2 and Fe3+/H2O2/UV processes was analyzed, providing insights into the degradation pathways of similar compounds in wastewater treatment (Sun & Pignatello, 1993).

properties

IUPAC Name

[4-(1,3-dioxo-3a,4,5,6,7,7a-hexahydroisoindol-2-yl)phenyl] 2-(4-chlorophenyl)acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20ClNO4/c23-15-7-5-14(6-8-15)13-20(25)28-17-11-9-16(10-12-17)24-21(26)18-3-1-2-4-19(18)22(24)27/h5-12,18-19H,1-4,13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DWVBHWLSDSIQTM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2C(C1)C(=O)N(C2=O)C3=CC=C(C=C3)OC(=O)CC4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20ClNO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate
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4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate
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4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate
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4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate
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4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate
Reactant of Route 6
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4-(1,3-dioxooctahydro-2H-isoindol-2-yl)phenyl (4-chlorophenyl)acetate

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